3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H26N2O3/c1-15-10-12-23(13-11-15)18-7-5-17(6-8-18)22-21(24)16-4-9-19(25-2)20(14-16)26-3/h4-9,14-15H,10-13H2,1-3H3,(H,22,24)
• InChI Key: RHTOWUXYRMQPEZ-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC

Description

3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide is not fully understood. However, it has been suggested that it acts as a dopamine receptor antagonist, which may contribute to its antipsychotic and anti-addictive effects. It has also been shown to modulate serotonin and norepinephrine neurotransmission, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine turnover in the prefrontal cortex and striatum, which may contribute to its antipsychotic and anti-addictive effects. It has also been shown to increase serotonin and norepinephrine levels in the brain, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has several advantages for lab experiments. It has been shown to exhibit high selectivity and affinity for dopamine receptors, which makes it a useful tool for investigating the role of dopamine in various physiological and pathological conditions. Additionally, it has been shown to have a favorable pharmacokinetic profile, which makes it suitable for in vivo studies.
However, there are also some limitations associated with the use of this compound in lab experiments. It has been shown to have a short half-life, which may limit its usefulness for long-term studies. Additionally, it has been shown to exhibit some off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide. One area of interest is the investigation of its potential therapeutic applications in the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety. Additionally, further research is needed to elucidate its mechanism of action and to identify potential molecular targets for drug development. Finally, the development of more potent and selective analogs of this compound may lead to the discovery of novel therapeutic agents.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide can be achieved through a multi-step process. The first step involves the conversion of 4-methylpiperidine to 4-(4-methylpiperidin-1-yl)benzoic acid. This can be achieved by reacting 4-methylpiperidine with phthalic anhydride in the presence of acetic anhydride. The resulting product is then converted to the corresponding acid chloride by reacting with thionyl chloride. The acid chloride is then reacted with 3,4-dimethoxyaniline in the presence of a base such as triethylamine to yield this compound.

Scientific Research Applications

3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has been widely used in scientific research to investigate its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of drug addiction and Parkinson's disease.